Cas no 860611-33-2 (N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide)

• Product Name: N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide
• CAS No: 860611-33-2
• MF: C₁₈H₁₃ClN₂OS
• MW: 340.826621770859
• CID: 5698884
• PubChem ID: 1487627
• Update Time: 2025-06-12

N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8H-Thieno[2,3-b]indole-2-carboxamide, N-(3-chlorophenyl)-8-methyl-
• 10T-0373
• N-(3-chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide
• DTXSID101171592
• 860611-33-2
• N-(3-chlorophenyl)-4-methylthieno[2,3-b]indole-2-carboxamide
• AKOS005076485
• N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide

• Inchi： 1S/C18H13ClN2OS/c1-21-15-8-3-2-7-13(15)14-10-16(23-18(14)21)17(22)20-12-6-4-5-11(19)9-12/h2-10H,1H3,(H,20,22)
• InChI Key： CQPGPQGNHNJBNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=CC2=C(N(C)C3C=CC=CC2=3)S1)=O

Computed Properties

• Exact Mass: 340.0437119g/mol
• Monoisotopic Mass: 340.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.3Ų

Additional information on N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide

Research Brief on N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide (CAS: 860611-33-2)

N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide (CAS: 860611-33-2) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thienoindole class, which is known for its diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in various disease models, making it a promising candidate for further drug development.

One of the key areas of research for this compound has been its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary studies indicate that N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide exhibits selective inhibition against specific kinase targets, which could pave the way for targeted therapies with reduced off-target effects. Structural-activity relationship (SAR) studies have also been conducted to optimize its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have demonstrated the compound's potential in modulating inflammatory pathways. Researchers have observed its ability to suppress pro-inflammatory cytokines, suggesting its utility in treating chronic inflammatory conditions. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability as a drug candidate. Early results indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

Another significant aspect of the research on this compound is its application in oncology. Preclinical studies have shown that N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide can induce apoptosis in certain cancer cell lines, particularly those with mutations in kinase signaling pathways. Combination therapy studies are also underway to explore its synergistic effects with existing chemotherapeutic agents. These findings highlight its potential as a novel therapeutic agent for resistant or refractory cancers.

Despite these promising results, challenges remain in the development of N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide. Issues such as toxicity, formulation stability, and scalable synthesis need to be addressed before clinical trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, N-(3-Chlorophenyl)-8-methyl-8H-thieno[2,3-b]indole-2-carboxamide (CAS: 860611-33-2) represents a promising molecule with multifaceted therapeutic potential. Continued research and development efforts are crucial to fully elucidate its mechanisms, optimize its properties, and translate these findings into clinically viable treatments. The compound's unique structural features and biological activities make it a valuable subject for ongoing and future studies in the chemical biology and medicinal chemistry fields.